Cas no 366450-46-6 (Semialactone)
Semialactone Chemical and Physical Properties
Names and Identifiers
-
- Semialactone
- (2S,3R,4S)-4-(2-{[(2E)-3-(3,4-Dihydroxyphenyl)-2-propenoyl]oxy}et hyl)-2-(β-D-glucopyranosyloxy)-3-vinyl-3,4-dihydro-2H-pyran-5-car boxylic acid
- [ "" ]
- FS-9839
- 366450-46-6
- HY-N1279
- AKOS040762328
- CS-0016683
- B0005-190062
- DA-67535
- (2S)-2-[1-[(1S,2S,5R,6S,9R,10R,13R,15S)-15-hydroxy-9,10,14,14-tetramethyl-16-oxapentacyclo[13.2.2.01,13.02,10.05,9]nonadecan-6-yl]ethenyl]-5-methyl-2,3-dihydropyran-6-one
-
- Inchi: 1S/C30H44O4/c1-18-7-9-22(34-25(18)31)19(2)20-11-13-27(5)21(20)8-10-24-28(27,6)14-12-23-26(3,4)30(32)16-15-29(23,24)17-33-30/h7,20-24,32H,2,8-17H2,1,3-6H3/t20-,21-,22+,23+,24+,27-,28-,29-,30+/m1/s1
- InChI Key: GNMZYIRHZHRDGC-GJHSOGOJSA-N
- SMILES: O1C[C@]23CC[C@]1(C(C)(C)[C@@H]2CC[C@@]1(C)[C@]2(C)CC[C@H](C(=C)[C@@H]4CC=C(C)C(=O)O4)[C@H]2CC[C@@H]13)O
Computed Properties
- Exact Mass: 468.32400
- Monoisotopic Mass: 468.32395988g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 2
- Complexity: 965
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 801.8±65.0 °C at 760 mmHg
- Flash Point: 268.2±27.8 °C
- PSA: 55.76000
- LogP: 6.18840
- Vapor Pressure: 0.0±3.0 mmHg at 25°C
Semialactone Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Semialactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4987-1 mg |
Semialactone |
366450-46-6 | 1mg |
¥2835.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S40790-5mg |
(2S,3R,4S)-4-(2-{[(2E)-3-(3,4-Dihydroxyphenyl)-2-propenoyl]oxy}et hyl)-2-(β-D-glucopyranosyloxy)-3-vinyl-3,4-dihydro-2H-pyran-5-car boxylic acid |
366450-46-6 | 5mg |
¥5600.0 | 2021-09-07 | ||
| TargetMol Chemicals | TN4987-5mg |
Semialactone |
366450-46-6 | 5mg |
¥ 3940 | 2024-07-19 | ||
| TargetMol Chemicals | TN4987-5 mg |
Semialactone |
366450-46-6 | 98% | 5mg |
¥ 3,940 | 2023-07-10 | |
| TargetMol Chemicals | TN4987-1 mL * 10 mM (in DMSO) |
Semialactone |
366450-46-6 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| A2B Chem LLC | AF82852-5mg |
Semialactone |
366450-46-6 | 98% by HPLC | 5mg |
$725.00 | 2024-04-20 | |
| A2B Chem LLC | AF82852-10mg |
Semialactone |
366450-46-6 | 98% by HPLC | 10mg |
$1201.00 | 2024-04-20 | |
| A2B Chem LLC | AF82852-25mg |
Semialactone |
366450-46-6 | 98% by HPLC | 25mg |
$2498.00 | 2024-04-20 | |
| A2B Chem LLC | AF82852-50mg |
Semialactone |
366450-46-6 | 98% by HPLC | 50mg |
$4231.00 | 2024-04-20 | |
| A2B Chem LLC | AF82852-100mg |
Semialactone |
366450-46-6 | 98% by HPLC | 100mg |
$7293.00 | 2024-04-20 |
Semialactone Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on Semialactone
Professional Introduction to Compound with CAS No. 366450-46-6 and Product Name: Semialactone
The compound identified by the Chemical Abstracts Service Number (CAS No.) 366450-46-6 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. The product name, Semialactone, refers to a specific structural class of organic compounds characterized by a lactone ring system, which is a cyclic ester formed from a hydroxycarboxylic acid. This introduction aims to provide a comprehensive overview of the compound, its properties, potential applications, and the latest research findings that underscore its significance in modern science.
Semialactones are a subset of lactones, distinguished by the presence of an additional hydroxyl group on the ring structure. This unique configuration imparts distinct chemical reactivity and biological activity, making Semialactone compounds valuable in various scientific domains. The CAS number 366450-46-6 serves as a unique identifier for this specific molecular entity, ensuring precise classification and reference in academic and industrial settings.
In recent years, the study of Semialactone derivatives has seen remarkable advancements, particularly in the context of drug discovery and development. Researchers have been exploring the pharmacological potential of these compounds due to their ability to interact with biological targets in novel ways. For instance, studies have indicated that certain Semialactone derivatives exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings have spurred interest in synthesizing and modifying Semialactone structures to enhance their therapeutic efficacy.
The chemical synthesis of compounds with CAS No. 366450-46-6 involves intricate organic reactions that require precise control over reaction conditions and reagent selection. The formation of the lactone ring is typically achieved through cyclization reactions, often catalyzed by acid or base conditions. The presence of the hydroxyl group in Semialactone necessitates careful consideration during synthesis to prevent unwanted side reactions that could compromise the desired molecular architecture.
One of the most compelling aspects of Semialactone compounds is their versatility in biological assays. Researchers have utilized derivatives of this class to investigate mechanisms underlying various diseases, including neurodegenerative disorders and metabolic syndromes. The ability of Semialactone molecules to modulate enzyme activity and signal transduction pathways has opened new avenues for therapeutic intervention. For example, recent studies have demonstrated that certain Semialactone analogs can inhibit key enzymes involved in inflammation, offering a potential strategy for developing novel anti-inflammatory drugs.
The structural diversity of Semialactone compounds allows for extensive chemical modifications, enabling scientists to fine-tune their biological properties. Functional groups such as hydroxyls, alcohols, and carboxylic acids can be strategically introduced or removed to alter reactivity and bioavailability. This flexibility has been instrumental in developing lead compounds for clinical trials. Additionally, computational modeling techniques have been employed to predict the binding affinity of Semialactone derivatives to target proteins, accelerating the drug discovery process.
Industrial applications of compounds with CAS No. 366450-46-6 are also emerging, particularly in agrochemicals and specialty chemicals. The unique chemical properties of Semialactone make it suitable for use as an intermediate in synthesizing biodegradable polymers and other environmentally friendly materials. Furthermore, its role as a precursor in fine chemical synthesis underscores its importance in manufacturing high-value products used in pharmaceuticals and cosmetics.
The regulatory landscape for Semialactone compounds is evolving alongside advancements in synthetic chemistry and biological research. Regulatory agencies require thorough characterization and safety assessments before approving these substances for commercial use or clinical application. However, the growing body of research supporting the benefits of Semialactone derivatives suggests that they may soon find broader acceptance in various industries.
In conclusion, the compound identified by CAS No. 366450-46-6, particularly when referred to as Semialactone, represents a fascinating area of study with significant implications for pharmaceuticals, agrochemicals, and materials science. The unique structural features and biological activities of this class of compounds continue to drive innovation across multiple scientific disciplines. As research progresses, it is likely that new applications and derivatives will be discovered, further solidifying the importance of Semialactone compounds in modern chemistry and biology.
366450-46-6 (Semialactone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)